Cas no 797767-57-8 (ML163)

• Product name: ML163
• CAS No: 797767-57-8
• MF: C₁₇H₁₂N₄S
• MW: 304.369
• CID: 3080105
• PubChem ID: 1090779

ML163 Chemical and Physical Properties

Names and Identifiers

• ML163
• AKOS000585691
• BRD-K32644160-001-06-5
• N-naphthalen-1-yl-5-pyridin-4-yl-1,3,4-thiadiazol-2-amine
• Oprea1_384641
• N-(naphthalen-1-yl)-5-(pyridin-4-yl)-1,3,4-thiadiazol-2-amine
• BRD-K32644160-001-07-3
• BRD-K32644160-001-18-0
• 1-naphthyl-[5-(4-pyridyl)-1,3,4-thiadiazol-2-yl]amine
• MLS002725686, ML163
• MLS002725686
• HMS2495L10
• Naphthalen-1-yl-(5-pyridin-4-yl-[1,3,4]thiadiazol-2-yl)-amine
• N-(1-naphthalenyl)-5-pyridin-4-yl-1,3,4-thiadiazol-2-amine
• SR-01000363664
• XGB76757
• STL337172
• NCGC00386884-01
• Naphthalen-1-yl-(5-pyridin-4-yl-[1,3,4]thiadiazol-2-yl)-amine;ML163;CID-1090779
• AS-16667
• Q27164288
• 797767-57-8
• MLS000555302
• CHEBI:92565
• SMR000178575
• SR-01000363664-1
• CHEMBL1369984
• NCGC00386884-02
• GLXC-02655
• cid_1090779
• BDBM72108

• Inchi： InChI=1S/C17H12N4S/c1-2-6-14-12(4-1)5-3-7-15(14)19-17-21-20-16(22-17)13-8-10-18-11-9-13/h1-11H,(H,19,21)
• InChI Key： FNNACNWDEVQPDH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 304.07826757Da
• Monoisotopic Mass: 304.07826757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.9Ų